Cas no 69604-01-9 (Ethyl 4-nitrobenzofuran-2-carboxylate)

• Product Name: Ethyl 4-nitrobenzofuran-2-carboxylate
• CAS No: 69604-01-9
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• MDL: MFCD13192309
• CID: 1039494
• PubChem ID: 70701112
• Update Time: 2025-04-20

Ethyl 4-nitrobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-nitrobenzofuran-2-carboxylate
• Ethyl 4-nitro-1-benzofuran-2-carboxylate
• AK104806
• ANW-70976
• CTK8C4035
• KB-253440
• Ethyl4-nitrobenzofuran-2-carboxylate
• P16701
• DTXSID00743889
• 4-NITRO-2-BENZOFURANCARBOXYLIC ACID ETHYL ESTER
• 69604-01-9
• DB-370418

• MDL： MFCD13192309
• Inchi： 1S/C11H9NO5/c1-2-16-11(13)10-6-7-8(12(14)15)4-3-5-9(7)17-10/h3-6H,2H2,1H3
• InChI Key： DIAZDDCAVONYDR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC2C(=CC=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.04807239g/mol
• Monoisotopic Mass: 235.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.3Ų